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Compound of Interest

Compound Name: 4-Ethynylbenzenesulfonamide

Cat. No.: B595045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-
Ethynylbenzenesulfonamide, a compound of interest in pharmaceutical research and

development. The following sections detail its hazardous properties, recommended handling

procedures, emergency protocols, and available physical and chemical data. This document is

intended to supplement, not replace, institutional safety protocols and Safety Data Sheets

(SDS).

Hazard Identification and Classification
4-Ethynylbenzenesulfonamide is classified as a hazardous substance. All personnel handling

this compound should be thoroughly familiar with its potential hazards.

GHS Hazard Classification:[1]

Skin Irritation: Category 2[1]

Eye Irritation: Category 2[1]

Acute Oral Toxicity: While specific data for 4-Ethynylbenzenesulfonamide is not readily

available, related sulfonamide compounds have shown to be harmful if swallowed.[2][3]

Signal Word: Warning[1]
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Hazard Statements:[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Precautionary Statements:[1]

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362+P364: Take off contaminated clothing and wash it before reuse.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 4-Ethynylbenzenesulfonamide
is provided below.

Property Value Source

Molecular Formula C₈H₇NO₂S PubChem[1]

Molecular Weight 181.21 g/mol PubChem[1]

Appearance
White to yellowish crystalline

powder
ChemicalBook

Melting Point 150-152 °C ChemicalBook

Solubility Soluble in Methanol/DMSO Chemicea Pharmaceuticals[4]
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Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risk of exposure and

ensure the stability of the compound.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. A lab coat or

other protective clothing should be worn.

Respiratory Protection: If working outside of a fume hood or if dusts are generated, a

NIOSH-approved respirator with an appropriate particulate filter should be used.

General Hygiene Practices:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Remove contaminated clothing and wash before reuse.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from strong oxidizing agents.

Emergency Procedures
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In the event of an emergency, follow the procedures outlined below and any institution-specific

protocols.

First Aid Measures
The following diagram illustrates the immediate first aid steps to be taken upon exposure to 4-
Ethynylbenzenesulfonamide.

Exposure Route
Immediate Action

Medical Attention

Skin Contact
Immediately wash with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact
Immediately rinse with plenty of water for at least 15 minutes,

 lifting upper and lower eyelids.
Remove contact lenses if present and easy to do.

Inhalation
Move person to fresh air.

If not breathing, give artificial respiration.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for 4-Ethynylbenzenesulfonamide exposure.

Spill and Leak Procedures
A systematic approach is necessary for handling spills to prevent exposure and environmental

contamination. The following workflow outlines the recommended procedure for a minor
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chemical spill. For major spills, evacuate the area and contact emergency personnel

immediately.

Spill Occurs

Evacuate Immediate Area
& Alert Others

Assess the Spill
(Minor vs. Major)

Major Spill:
Evacuate Lab

Call Emergency Services

Major

Minor Spill:
Proceed with Caution

Minor

Wear Appropriate PPE:
Gloves, Goggles, Respirator

Contain the Spill with
Inert Absorbent Material

Carefully Collect Absorbed Material
into a Labeled Waste Container

Decontaminate the Area
with Soap and Water

Dispose of Waste According to
Institutional and Local Regulations

Spill Cleaned Up
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Caption: Workflow for responding to a 4-Ethynylbenzenesulfonamide spill.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or appropriate foam.

Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition

products such as carbon oxides, nitrogen oxides, and sulfur oxides may be produced.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.

Toxicological Information
Currently, there is limited publicly available quantitative toxicological data, such as LD50

(median lethal dose) or LC50 (median lethal concentration), for 4-
Ethynylbenzenesulfonamide. The primary known toxicological effects are skin and eye

irritation based on GHS classifications.[1] The toxicological properties have not been fully

investigated.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4-
Ethynylbenzenesulfonamide are not available in the public domain. Standard OECD

(Organisation for Economic Co-operation and Development) guidelines for testing of chemicals

for acute oral, dermal, and inhalation toxicity, as well as skin and eye irritation, would be

appropriate methodologies to determine the specific toxicological profile of this compound.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for

professional safety advice or a formal Safety Data Sheet (SDS). Users should always consult

the most current SDS for 4-Ethynylbenzenesulfonamide and follow all applicable local, state,

and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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